Cas no 723286-79-1 (tert-butyl 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
• CAS No: 723286-79-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• MDL: MFCD10574958
• CID: 823015
• Update Time: 2025-04-19

tert-butyl 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5,6-DIHYDRO-8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE-7-CARBOXYLICACIDTERT-BUTYLESTER
• Tert-butyl 5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8h)-carboxylate
• tert-butyl 6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
• 5,6-DIHYDRO-8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE-7-CARBOXYLIC ACID TERT-BUTYL ESTER
• 7-Boc-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
• tert-Butyl 5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
• OKVLFQQWHATAHW-UHFFFAOYSA-N
• 7-N-Boc-5,6-dihydro-8H-[1,2,4]triazolo[4,3-a]pyrazine
• tert-butyl 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate

• MDL： MFCD10574958
• Inchi： 1S/C10H16N4O2/c1-10(2,3)16-9(15)13-4-5-14-7-11-12-8(14)6-13/h7H,4-6H2,1-3H3
• InChI Key： OKVLFQQWHATAHW-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NN=CN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.12700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 60.2

Experimental Properties

• PSA: 60.25000
• LogP: 0.96670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines